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The foundation of any disposal procedure is a thorough hazard assessment. For Dextrose-
13C6, this assessment is straightforward.

o Chemical Identity: Dextrose, or D-glucose, is a simple sugar. Multiple Safety Data Sheets
(SDS) classify it as a non-hazardous substance under the Occupational Safety and Health
Administration (OSHA) Hazard Communication Standard and the Globally Harmonized
System (GHS).[1][2][3] It is not considered a dangerous good for transport.[4]

 |sotopic Label: The "-13C6" designation indicates that all six carbon atoms in the dextrose
molecule have been replaced with the Carbon-13 (33C) isotope. It is crucial to understand
that 13C is a stable, non-radioactive isotope of carbon.[5][6] Unlike radioactive isotopes (e.qg.,
14C or 2H), stable isotopes do not decay or emit radiation.[6]

Therefore, the health and safety considerations for Dextrose-13C6 are assumed to be identical
to those of standard, unlabeled dextrose.[5] The presence of the 3C isotope does not confer
any additional chemical, biological, or radiological hazard, a fact that is central to its disposal.
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The Primary Directive: Waste Characterization and
Segregation

The most critical step in the disposal process is determining if the Dextrose-13C6 waste is
pure or has been mixed with other substances during your experimental workflow. The disposal
route is dictated not by the Dextrose-13C6 itself, but by any hazardous contaminants it may
have come into contact with.[7] If a non-hazardous substance is mixed with a hazardous one,
the entire mixture must be treated as hazardous waste.[7]

Before proceeding, you must answer this question: Is the Dextrose-13C6 waste mixed with
any hazardous materials (e.g., solvents, cytotoxic agents, strong acids/bases, heavy metals)?

Step-by-Step Disposal Protocols

Follow the appropriate protocol below based on your waste characterization. Regardless of the
pathway, always handle laboratory chemicals with caution and wear appropriate Personal
Protective Equipment (PPE), including safety glasses and gloves.[1][8]

Protocol A: Disposal of Uncontaminated Dextrose-13C6

This protocol applies only to pure Dextrose-13C6 or its solutions in non-hazardous buffers
(e.g., water, saline).

For Solid, Uncontaminated Dextrose-13C6:
» Containment: Ensure the solid waste is in a sealed, clearly labeled container.
¢ Quantity Assessment:

o Small Quantities: For minor amounts (typically a few grams, as per institutional
guidelines), the sealed container can often be disposed of in the regular laboratory solid
waste stream.[7]

o Large Quantities: For bulk amounts, consult your institution's Environmental Health &
Safety (EHS) office or a licensed professional waste disposal service.[5][9] This ensures
compliance with local and state regulations for solid waste.[10]
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For Aqueous Solutions of Uncontaminated Dextrose-13C6:
 Dilution: Ensure the solution is dilute.
o Sink Disposal: This waste can typically be disposed of down a sanitary sewer drain.[1][7]

e Flushing: Flush the drain with copious amounts of water (a 20-fold excess is a common
guideline) during and after disposal. This is a critical step to prevent accumulation in the
plumbing and ensure adequate dilution into the wastewater system.

Protocol B: Disposal of Contaminated Dextrose-13C6

If the Dextrose-13C6 waste is mixed with any hazardous substance, it must be managed as
hazardous chemical waste. The hazard characteristics of the contaminant now define the entire
waste stream.

e Do Not Dispose Down the Drain or in Regular Trash.[11]

o Containment: Transfer the waste into a compatible, leak-proof hazardous waste container.
[12] Chemical compatibility is key; for example, do not store corrosive waste in a metal can.

e Labeling: The container must be clearly and accurately labeled. Your institution's EHS office
will provide specific labels, which typically require:[12][13]

The words "Hazardous Waste."

o

[¢]

The full chemical names of all constituents (e.g., "Dextrose-13C6, Methanol, Acetonitrile™).

[e]

The approximate percentage of each constituent.

[e]

The relevant hazard characteristics (e.g., Flammable, Corrosive, Toxic).

o

The accumulation start date (the date the first drop of waste was added).

o Storage: Keep the waste container sealed when not in use.[12] Store it in a designated
satellite accumulation area, which is often within a fume hood and must have secondary
containment to capture any potential leaks.[13]
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» Pickup and Disposal: Contact your institution's EHS office for pickup. They are trained and

equipped to handle the transport and ultimate disposal of hazardous waste in compliance

with all federal, state, and local regulations, including the Resource Conservation and

Recovery Act (RCRA).[10][14]

Summary of Disposal Pathways

Contamination

Waste Form Disposal Pathway Key Causality
Small Quantity: The material is
Regular Lab chemically non-
Solid Uncontaminated TrashLarge Quantity: hazardous and poses
EHS/Professional no threat to standard
Disposal solid waste streams.
The material is water-
] ) soluble and non-
Sanitary Sewer with )
) ] ) hazardous; flushing
Aqueous Solution Uncontaminated Copious Water
_ ensures adequate
Flushing o
dilution in the sewer
system.
The waste mixture
inherits the hazardous
Contaminated with Treat as Hazardous properties of the
Any Form ) ] )
Hazardous Material Waste via EHS contaminant,

mandating a regulated

disposal route.

Dextrose-13C6 Disposal Workflow

The following diagram illustrates the critical decision-making process for the proper disposal of
Dextrose-13C6 waste.
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Dextrose-13C6 Waste Generated
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Caption: Decision workflow for Dextrose-13C6 disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b118602?utm_src=pdf-custom-synthesis#bc-rfq
https://www.edvotek.com/site/pdf/Dextrose.pdf
https://www.flinnsci.com/sds_296-dextrose/sds_296/
https://www.fishersci.com/store/msds?partNumber=BP350500&productDescription=DEXTROSE+ANHYDROUS+500GM&vendorId=VN00033897&countryCode=US&language=en
https://www.neogen.com/499183/globalassets/pim/assets/original/10065/ncm0241_700004686_700004687_700004688_700004689_sds_en-ca.pdf
https://isotope.com/product/attachment/PEB-CN-1L/D-GLUCOSE%20%28U-13C6%2C%2099%25%29%20-%20CLM-1396%20-%20V.4.5%20-%20US%20-%20English%20US.pdf
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://pdf.benchchem.com/15139/Proper_Disposal_of_L_Glucose_13C_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.fishersci.com/store/msds?partNumber=D15500&productDescription=DEXTROSE+MONO+USP+500GM&vendorId=VN00033897&countryCode=US&language=en
https://dept.harpercollege.edu/chemistry/sds/Dextrose.pdf
https://www.vlses.com/stay-in-the-know/newsroom/hazardous-vs-non-hazardous-waste/
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.jove.com/v/10403/proper-handling-and-disposal-of-laboratory-waste
https://www.youtube.com/watch?v=73OrxTT9VB0
https://www.epa.gov/hwgenerators/steps-complying-regulations-hazardous-waste
https://www.benchchem.com/product/b118602/docs#core-principle-hazard-assessment-of-dextrose-13c6
https://www.benchchem.com/product/b118602/docs#core-principle-hazard-assessment-of-dextrose-13c6
https://www.benchchem.com/product/b118602/docs#core-principle-hazard-assessment-of-dextrose-13c6
https://www.benchchem.com/product/b118602/docs#core-principle-hazard-assessment-of-dextrose-13c6
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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